tert-Butyl 3-hydroxycyclopentanecarboxylate

• IUPAC Name: tert-butyl 3-hydroxycyclopentane-1-carboxylate
• InChI: InChI=1S/C10H18O3/c1-10(2,3)13-9(12)7-4-5-8(11)6-7/h7-8,11H,4-6H2,1-3H3
• InChI Key: WMCJHERERQKJIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CCC(C1)O
• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol

Description

Tert-Butyl 3-hydroxycyclopentanecarboxylate is a useful research compound. Its molecular formula is C10H18O3 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Directed Hydrogenation of Enantiopure Cyclopentenes : A study described the use of N-tert-butoxycarbonylamino- and hydroxyl-directed hydrogenation methodology to yield single diastereomers of tert-butoxycarbonylamino and hydroxycyclopentanecarboxylic acid methyl esters. This method represents an advancement in the selective synthesis of complex organic compounds (Smith et al., 2001).

• Role in Adipogenesis : Butylated hydroxyanisole (BHA) isomers, including tert-butyl hydroxyanisoles, have shown effects on adipogenesis in 3T3-L1 cells. These isomers, particularly 3-BHA, promoted adipocyte differentiation and enhanced cellular lipid accumulation, indicating a potential role in metabolic studies (Sun et al., 2019).

• Antioxidant Analysis : The compound has been studied for its antioxidant properties, particularly in pharmacokinetic studies. For instance, a method was developed for determining the antioxidant 3-tert-butyl-4-hydroxy-anisole in rat plasma using high-resolution gas chromatography-mass spectrometry (Bailey et al., 1981).

• Metabolism and Biological Effects : Research has also focused on the metabolism of tert-butyl hydroxyanisoles and their biological effects, such as the formation of various metabolites and their potential impact on carcinogenesis (Armstrong & Wattenberg, 1985).

• Use in Medicinal Chemistry : The tert-butyl group, a common motif in medicinal chemistry, has been studied for its impact on the properties of bioactive compounds. Research has documented the physicochemical data and pharmacokinetic properties of compounds with tert-butyl groups, providing insights into drug development (Westphal et al., 2015).

Synthesis routes and methods

Procedure details

To a cold (ice bath) solution of Rac-3-Oxo-cyclopentanecarboxylic acid tert-butyl ester (1.43 g) in methanol (9 mL) was added sodium borohydride (0.293 g). The mixture was stirred 25 min at 0-5° C. then concentrated in vacuo. Ethyl acetate was added to the residue and the mixture was washed with water, dried over sodium sulfate and concentrated in vacuo. The residue was purified by flash chromatography on silica gel with dichloromethane/methanol (19:1 v/v) as eluant to afford the title compound (0.963 g, 67%) as colorless oil. MS (EI): 187.1 (M+H)+.